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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Blue 45, an anthraquinone-

based dye with significant applications in research and various industries. This document

details its chemical identity, properties, synthesis, and key experimental applications,

presenting quantitative data in structured tables and outlining methodologies for its use.

Chemical Identity and Synonyms
Acid Blue 45 is a synthetic anionic dye known by a variety of names in industrial and scientific

contexts. Proper identification is crucial for accurate research and application.
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Identifier Value

Chemical Name
4,8-Diamino-1,5-dihydroxyanthraquinone-2,6-

disulfonic acid, disodium salt[1]

IUPAC Name
disodium;4,8-diamino-1,5-dihydroxy-9,10-

dioxoanthracene-2,6-disulfonate[2]

CAS Number 2861-02-1[1][2][3]

C.I. Number 63010

Molecular Formula C₁₄H₈N₂Na₂O₁₀S₂

Synonyms & Trade Names

Acid Blue B, Acid Brilliant Blue B, Acid Brilliant

Blue GS, Fast Blue B, Akacid Fast Blue B

200%, AACL Fast Blue B 200%

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of

Acid Blue 45.

Table 2.1: Physical and Chemical Properties

Property Value

Molecular Weight 474.33 g/mol

Appearance Dark purple-brown powder

Melting Point >300°C

Flash Point >300°C

Solubility

Soluble in water; Slightly soluble in ethanol;

Insoluble in acetone, benzene, carbon

tetrachloride.

Table 2.2: Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-blue-45.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Blue-45
http://www.worlddyevariety.com/acid-dyes/acid-blue-45.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Blue-45
https://www.chemimpex.com/products/22911
https://www.benchchem.com/product/b039380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Parameter Value

UV-Visible (UV-Vis) λmax (in water) ~590 nm

Fourier-Transform Infrared

(FTIR)

Characteristic Peak (Sulfonic

Acid Group)
~1180 cm⁻¹

Table 2.3: Toxicological Data

Test Species Route Value

LD50 Mouse Oral 2900 mg/kg

Synthesis of Acid Blue 45
There are two primary synthetic routes for the production of Acid Blue 45, both starting from

derivatives of anthraquinone. The choice of method can depend on the availability of starting

materials and desired yield.

Synthesis Pathway 1: From 1,5-Dihydroxyanthraquinone
This method involves a three-step process of sulfonation, nitration, and subsequent reduction.
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Starting Material Reaction Steps

Intermediate

Final Product

1,5-Dihydroxyanthraquinone Sulfonation H₂SO₄/Oleum 

Nitration

 HNO₃ 

1,5-Dihydroxy-4,8-dinitroanthraquinone-2,6-disulfonic acid

Reduction

Acid Blue 45

 Na₂S or NaHSO₃ 

Click to download full resolution via product page

Synthesis of Acid Blue 45 from 1,5-Dihydroxyanthraquinone.

Synthesis Pathway 2: From 1,5-Dihydroxy-2,6-dichloro-
4,8-dinitroanthraquinone
This alternative route involves the treatment with sodium hydrogen sulfite, which facilitates both

the replacement of chlorine atoms and the reduction of the nitro groups.

Starting Material Reaction Step Final Product

1,5-Dihydroxy-2,6-dichloro-4,8-dinitroanthraquinone Treatment with Sodium Hydrogen Sulfite NaHSO₃ Acid Blue 45

Click to download full resolution via product page

Alternative synthesis of Acid Blue 45.
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Experimental Protocols and Applications
Acid Blue 45 is utilized in a range of experimental applications due to its strong color and

anionic nature.

Textile Dyeing of Wool and Silk
Acid Blue 45 is commonly used for dyeing protein fibers such as wool and silk. The procedure

relies on an acidic dye bath to promote the electrostatic interaction between the anionic dye

molecules and the cationic amino groups in the fibers.

Experimental Protocol:

Scouring: The fiber is first washed with a neutral detergent to remove any impurities, oils, or

sizing agents.

Dye Bath Preparation: A dye bath is prepared with a specific concentration of Acid Blue 45
dissolved in water. The amount of dye is typically calculated as a percentage of the dry

weight of the fiber (e.g., 1-2% for a medium shade).

Acidification: The pH of the dye bath is lowered to below 3.5 for wool using a weak acid,

such as acetic acid or formic acid.

Dyeing Process: The scoured and wetted fiber is introduced into the dye bath. The

temperature is gradually raised to a near-boil (around 95-100°C) and maintained for 30-60

minutes with occasional stirring to ensure even dye uptake.

Rinsing and Washing: After the dyeing period, the fiber is allowed to cool gradually before

being thoroughly rinsed with water to remove any unfixed dye. A final wash with a pH-neutral

detergent can be performed.

Wastewater Treatment: Photocatalytic Degradation
Acid Blue 45 is a common model pollutant in studies of wastewater treatment technologies,

particularly advanced oxidation processes like photocatalysis.
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Preparation

Reaction

Analysis

Prepare aqueous solution
of Acid Blue 45

Add photocatalyst (e.g., TiO₂)

Irradiate with UV/Visible light

Monitor degradation

UV-Vis Spectroscopy
(Measure absorbance at λmax)

HPLC Analysis
(Quantify remaining dye)
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Experimental workflow for photocatalytic degradation of Acid Blue 45.

Experimental Protocol:

Solution Preparation: A stock solution of Acid Blue 45 of known concentration is prepared in

deionized water.

Catalyst Suspension: A specific amount of a photocatalyst, such as titanium dioxide (TiO₂), is

added to the dye solution to form a suspension. The concentration of the catalyst is a key

experimental parameter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b039380?utm_src=pdf-body-img
https://www.benchchem.com/product/b039380?utm_src=pdf-body
https://www.benchchem.com/product/b039380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Adjustment: The pH of the suspension is adjusted to the desired level using dilute acid or

base, as pH can significantly influence the degradation rate.

Photoreactor Setup: The suspension is placed in a photoreactor equipped with a UV or

visible light source of a specific wavelength and intensity. The reactor is often stirred to

ensure a homogenous suspension.

Irradiation and Sampling: The light source is turned on to initiate the photocatalytic reaction.

Aliquots of the suspension are withdrawn at regular time intervals.

Sample Analysis: The collected samples are centrifuged or filtered to remove the catalyst

particles. The concentration of the remaining Acid Blue 45 in the supernatant is then

determined using UV-Visible spectrophotometry by measuring the absorbance at its λmax of

approximately 590 nm. High-performance liquid chromatography (HPLC) can also be used

for more precise quantification.

Histological Staining
While not as common as other histological stains, Acid Blue 45 can be used as a blue

counterstain in certain protocols due to its affinity for positively charged tissue components. It is

particularly noted for its potential use in demonstrating amyloid deposits when used with other

dyes.

General Staining Principle:

Acid Blue 45, being an anionic dye, will bind to cationic (basic) components of tissues, such as

the cytoplasm and connective tissue, under acidic conditions. The intensity of the staining can

be modulated by the pH of the staining solution. A specific, validated protocol for a particular

tissue type would need to be developed and optimized.

Conclusion
Acid Blue 45 is a well-characterized anthraquinone dye with a range of synonyms and

established chemical properties. Its primary applications lie in the dyeing of protein fibers and

as a model compound in environmental remediation studies. The synthesis of Acid Blue 45 is

well-understood, with established pathways that can be adapted for various scales of

production. The experimental protocols for its application, particularly in textile dyeing and
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wastewater treatment, provide a solid foundation for further research and development in these

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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